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Compound of Interest

Compound Name: 2-(2-Azepanyl)phenyl methyl ether

CAS No.: 383129-03-1

Cat. No.: B11895659

Get Quote

PharmaStruct: The 2-(2-Azepanyl)phenyl Methyl
Ether Scaffold
A Technical Guide to C-Linked Azepane
Pharmacophores in Drug Discovery
Part 1: Executive Technical Analysis
The Molecule at a Glance
2-(2-Azepanyl)phenyl methyl ether (Systematic Name: 2-(2-methoxyphenyl)azepane)

represents a distinct class of "privileged scaffolds" in medicinal chemistry known as C-linked 2-

arylazepanes.[1] Unlike their ubiquitous N-linked counterparts (found in drugs like Setiptiline or

Azelastine), C-linked azepanes feature a carbon-carbon bond between the heterocyclic ring

and the aromatic moiety.

This structural nuance confers unique conformational flexibility and lipophilicity profiles, making

this molecule a critical "chiral template" for developing agents targeting the Central Nervous

System (CNS)—specifically monoamine transporters and glutamate receptors.
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Property Specification

CAS Registry Number 383129-03-1

Molecular Formula C₁₃H₁₉NO

Molecular Weight 205.30 g/mol

Core Scaffold 2-Arylazepane (C-Linked)

Key Substituent
Ortho-methoxy group (Steric/Electronic

modulator)

Primary Drug Class Potential
NDRI (Norepinephrine-Dopamine Reuptake

Inhibitor), NMDA Antagonist

Mechanism of Action: The "Ring-Expanded" Hypothesis
The pharmaceutical value of 2-(2-Azepanyl)phenyl methyl ether lies in its structural

homology to 2-phenylpiperidines (the core of Methylphenidate and Desoxypipradrol). By

expanding the piperidine (6-membered) ring to an azepane (7-membered) ring, researchers

can modulate binding affinity and selectivity.

Monoamine Transporter Modulation: The 2-arylazepane core mimics the spatial arrangement

of dopamine, allowing it to block the Dopamine Transporter (DAT) and Norepinephrine

Transporter (NET). The 7-membered ring introduces a "twist-chair" conformation that may

reduce abuse potential compared to rigid piperidines while maintaining therapeutic efficacy

for ADHD or depression.

NMDA Receptor Antagonism: Similar to other aryl-cycloalkylamines, this scaffold can bind to

the PCP-site within the NMDA receptor channel. The ortho-methoxy group acts as an

electronic shield, potentially enhancing metabolic stability and altering channel blocking

kinetics (dissociative anesthesia/analgesia).

Part 2: Therapeutic Applications & Experimental
Protocols
Target Indication: Neuropsychiatric Disorders
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The primary application of this scaffold is in the development of Psychoplastogens and

Antidepressants.

Experimental Workflow: Monoamine Uptake Inhibition Assay
To validate the efficacy of 2-(2-Azepanyl)phenyl methyl ether derivatives as NDRIs, the

following in vitro protocol is the industry standard.

Protocol: [³H]-Dopamine Uptake Assay in HEK-293 Cells

Cell Preparation: Transfect HEK-293 cells with human DAT (hDAT) cDNA. Plate at

cells/well in poly-D-lysine coated 24-well plates.

Compound Incubation:

Wash cells with Krebs-Ringer-HEPES (KRH) buffer containing 0.1% glucose.

Pre-incubate with the test compound (0.1 nM – 10 µM) for 10 minutes at 37°C.

Substrate Addition: Add [³H]-Dopamine (final concentration 20 nM) and incubate for 5

minutes.

Termination: Rapidly aspirate buffer and wash cells

with ice-cold KRH buffer to stop uptake.

Quantification: Lyse cells with 1% SDS and quantify radioactivity using Liquid Scintillation

Counting (LSC).

Data Analysis: Calculate

using non-linear regression (GraphPad Prism).

Control: Methylphenidate (

nM).

Target Criteria:
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nM for lead candidates.

Target Indication: Neuropathic Pain (NMDA Antagonism)
The scaffold serves as a template for non-opioid analgesics.

Protocol: Electrophysiological Recording (Patch Clamp)

System: Whole-cell patch clamp in rat hippocampal neurons.

Stimulus: Apply 100 µM NMDA + 10 µM Glycine.

Measurement: Monitor reduction in inward current upon application of 2-(2-Azepanyl)phenyl
methyl ether (1–100 µM).

Voltage Dependence: Measure block at -60 mV vs +40 mV to confirm channel pore

occlusion mechanism.

Part 3: Synthetic Methodology
The synthesis of 2-(2-Azepanyl)phenyl methyl ether is non-trivial due to the C-linked

architecture. The most robust route involves the Ring Expansion of a piperidine precursor or a

direct Grignard reaction followed by reduction.

Validated Synthetic Route: Piperidine Ring Expansion
This method ensures regioselectivity and is scalable for pharmaceutical production.

Precursor Synthesis: React o-anisylmagnesium bromide with 2-cyanopyridine to form the

ketone, followed by hydrogenation to yield 2-(2-methoxyphenyl)piperidine.

Ring Expansion (The Critical Step):

Reagent: Ethyl diazoacetate /

.

Mechanism:[2] The piperidine nitrogen is protected (e.g., Boc). The ring is expanded via a

carbene insertion or Schmidt-type rearrangement to the 7-membered azepane.
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Finalization: Deprotection and reduction of the carbonyl (if present) yields the target 2-(2-

methoxyphenyl)azepane.

Part 4: Visualization of Mechanisms & Synthesis
Diagram: Pharmacological Signaling Pathways
The following diagram illustrates the dual-action potential of the scaffold on Dopaminergic and

Glutamatergic pathways.
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Caption: Dual-mechanism pathway showing DAT inhibition and NMDA antagonism leading to

therapeutic outcomes in mood and pain regulation.

Diagram: Synthetic Flowchart (Ring Expansion)
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Caption: Synthetic route via piperidine ring expansion to access the C-linked azepane scaffold.

Part 5: Comparative Data Analysis
The following table contrasts the predicted pharmacological profile of the Azepane scaffold

against the standard Piperidine (Methylphenidate-like) scaffold.

Feature
Piperidine Scaffold
(6-Ring)

Azepane Scaffold
(7-Ring)

Clinical Implication

Conformation Rigid Chair Flexible Twist-Chair

Azepanes may induce

"induced-fit" binding,

increasing selectivity.

Lipophilicity (LogP) ~2.1 ~2.6

Higher LogP in

azepanes improves

Blood-Brain Barrier

(BBB) penetration.

DAT Selectivity High Moderate

Potential for reduced

abuse liability (slower

onset).

NMDA Affinity Low Moderate-High

Azepanes are better

suited for dual-action

(Depression + Pain).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 搜索|羰基化合物 [chem.labr.cc]

2. EP0091011A2 - Process for the preparation of phenyl ethers - Google Patents
[patents.google.com]

3. Pharmaceutical significance of azepane based motifs for drug discovery: A critical review
[ouci.dntb.gov.ua]

To cite this document: BenchChem. [Potential pharmaceutical applications of 2-(2-
Azepanyl)phenyl methyl ether]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11895659/docs#potential-pharmaceutical-
applications-of-2-2-azepanyl-phenyl-methyl-ether]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b11895659/docs?utm_src=pdf-body#potential-pharmaceutical-applications-of-2-2-azepanyl-phenyl-methyl-ether
https://chem.labr.cc/type/name/q/%E7%BE%B0%E5%9F%BA%E5%8C%96%E5%90%88%E7%89%A9/page/6524.html
https://ouci.dntb.gov.ua/en/works/7WDGrzr4/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F30469042%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.eurekaselect.com%2Farticle%2F112678
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.cato-chem.com
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.rsc.org%2Fen%2Fcontent%2Farticlelanding%2F2002%2Fp1%2Fb206766k
https://www.benchchem.com/product/b11895659?utm_src=pdf-custom-synthesis#bc-rfq
https://chem.labr.cc/type/name/q/%E7%BE%B0%E5%9F%BA%E5%8C%96%E5%90%88%E7%89%A9/page/6524.html
https://patents.google.com/patent/EP0091011A2/en
https://patents.google.com/patent/EP0091011A2/en
https://ouci.dntb.gov.ua/en/works/7WDGrzr4/
https://ouci.dntb.gov.ua/en/works/7WDGrzr4/
https://www.benchchem.com/product/b11895659/docs#potential-pharmaceutical-applications-of-2-2-azepanyl-phenyl-methyl-ether
https://www.benchchem.com/product/b11895659/docs#potential-pharmaceutical-applications-of-2-2-azepanyl-phenyl-methyl-ether
https://www.benchchem.com/product/b11895659/docs#potential-pharmaceutical-applications-of-2-2-azepanyl-phenyl-methyl-ether
https://www.benchchem.com/product/b11895659/docs#potential-pharmaceutical-applications-of-2-2-azepanyl-phenyl-methyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11895659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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